Cas no 2169615-06-7 (6-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 6-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 2169615-06-7
• MF: C₇H₇N₅O₂
• MW: 193.162780046463
• CID: 6223332
• PubChem ID: 165524402
• Update Time: 2024-01-10

6-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-8-nitro-1,2,4triazolo1,5-apyridin-2-amine
• 2169615-06-7
• EN300-1274744
• 6-methyl-8-nitro-[1,2,4]triazolo[1,5-a]pyridin-2-amine

• Inchi： 1S/C7H7N5O2/c1-4-2-5(12(13)14)6-9-7(8)10-11(6)3-4/h2-3H,1H3,(H2,8,10)
• InChI Key： WTBYHQVEMMJMSB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=CN2C1=NC(N)=N2)=O

Computed Properties

• Exact Mass: 193.05997448g/mol
• Monoisotopic Mass: 193.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102Ų